Cas no 114108-87-1 (N-cyclohexyl-N-ethylsulfamoyl chloride)

N-cyclohexyl-N-ethylsulfamoyl chloride structure

114108-87-1 structure

Product Name:N-cyclohexyl-N-ethylsulfamoyl chloride

CAS No:114108-87-1

Molecular Formula:C₈H₁₆NO₂SCl

Molecular Weight:225.736

MDL:MFCD08442828

CID:3631390

PubChem ID:16769623

N-cyclohexyl-N-ethylsulfamoyl chloride Properties

Names and Identifiers

- Sulfamoyl chloride, cyclohexylethyl-
- CYCLOHEXYL(ETHYL)SULFAMOYL CHLORIDE
- N-cyclohexyl-N-ethylsulfamoyl chloride
- MDL： MFCD08442828
- InChIKey： BRDCOXLJAUYXRI-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H16ClNO2S/c1-2-10(13(9,11)12)8-6-4-3-5-7-8/h8H,2-7H2,1H3
- SMILES： CCN(C1CCCCC1)S(=O)(=O)Cl

Computed Properties

Exact Mass: 225.0590276g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 225.0590276g/mol
Heavy Atom Count: 13
Complexity: 241
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Topological Polar Surface Area: 45.8Å²

N-cyclohexyl-N-ethylsulfamoyl chloride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01B39P-50mg	CYCLOHEXYL(ETHYL)SULFAMOYL CHLORIDE	114108-87-1	95%	50mg	$182.00
A2B Chem LLC	AV96269-50mg	CYCLOHEXYL(ETHYL)SULFAMOYL CHLORIDE	114108-87-1	95%	50mg	$142.00
Aaron	AR01B3I1-50mg	CYCLOHEXYL(ETHYL)SULFAMOYL CHLORIDE	114108-87-1	95%	50mg	$164.00
Enamine	EN300-270644-0.05g	N-cyclohexyl-N-ethylsulfamoyl chloride	114108-87-1	95%	0.05g	$101.0	2023-09-11
Oakwood	069356-5g	Cyclohexyl ethyl sulfamoyl chloride	114108-87-1		5g	$1260.00	2023-09-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01045132-5g	Cyclohexyl(Ethyl)sulfamoyl chloride	114108-87-1	95%	5g	￥8925.0	2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1314660-50mg	cyclohexyl(ethyl)sulfamoyl chloride	114108-87-1	95%	50mg	￥2539.00	2024-08-09

N-cyclohexyl-N-ethylsulfamoyl chloride Related Literature

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4. Direct use of waste PET as unfailing source of organic reagents in the synthesis of intrinsic white/yellow luminescent nanoporous zincophosphates†

Yu-Ting Huang,Yu-Lun Lai,Chia-Her Lin,Sue-Lein Wang Green Chem., 2011,13, 2000-2003
5. Organic salt of hydrogen l-tartaric acid: a novel wide-temperature-range ferroelectrics with a reversible phase transition†

De-Hong Wu,Jia-Zhen Ge,Hong-Lin Cai,Wen Zhang,Ren-Gen Xiong CrystEngComm, 2011,13, 319-324
6. Green synthesis of a redox-active riboflavin-integrated Ni-MOF and its versatile electrocatalytic applications towards oxygen evolution and reduction, and HMF oxidation reactions†

Pandiaraj Sekar,Punitharaj Vasanthakumar,Ramasamy Shanmugam,Shanmugam Senthil Kumar,Stefano Agnoli,Rajasekharan Jayakumari Deepak,Karthik Murugan,Nattamai Bhuvanesh,Ramasamy Karvembu Green Chem., 2022,24, 9233-9244
7. DFT studies on the pairing abilities of the one-electron reduced or oxidized adenine–thymine base pair†

Jóhannes Reynisson,Steen Steenken Phys. Chem. Chem. Phys., 2002,4, 5353-5358
8. Flexible multipole models for hydrogen fluoride

Matthew P. Hodges,Richard J. Wheatley Phys. Chem. Chem. Phys., 2000,2, 1631-1638
9. Magnetically separable type-II semiconductor based ZnO/MoO3 photocatalyst: a proficient system for heteroarenes arylation and rhodamine B degradation under visible light†

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10. Highly efficient bioconversion of flavonoid glycosides from citrus-processing wastes in solvent-buffer systems†

Yucong Zou,Xuan Xin,Haixia Xu,Hongwei Yuan,Xiaofeng Li,Yigang Yu,Guanglei Zhao Green Chem., 2020,22, 3196-3207

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